Cas no 2377032-31-8 (Sodium 2,2-difluoro-2-(3-oxocyclopentyl)acetate)

• Product Name: Sodium 2,2-difluoro-2-(3-oxocyclopentyl)acetate
• CAS No: 2377032-31-8
• MF: C₇H₇F₂NaO₃
• MW: 200.115260362625
• CID: 5804791
• PubChem ID: 145913707
• Update Time: 2025-10-28

Sodium 2,2-difluoro-2-(3-oxocyclopentyl)acetate Chemical and Physical Properties

Names and Identifiers

• sodium 2,2-difluoro-2-(3-oxocyclopentyl)acetate
• Sodium;2,2-difluoro-2-(3-oxocyclopentyl)acetate
• EN300-7456552
• 2377032-31-8
• Sodium 2,2-difluoro-2-(3-oxocyclopentyl)acetate

• Inchi： 1S/C7H8F2O3.Na/c8-7(9,6(11)12)4-1-2-5(10)3-4;/h4H,1-3H2,(H,11,12);/q;+1/p-1
• InChI Key： NBWQJAOIGNYOHB-UHFFFAOYSA-M
• SMILES： [Na+].FC(C(=O)[O-])(C1CC(CC1)=O)F

Computed Properties

• Exact Mass: 200.02609469g/mol
• Monoisotopic Mass: 200.02609469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2Ų

Additional information on Sodium 2,2-difluoro-2-(3-oxocyclopentyl)acetate

Introduction to Sodium 2,2-difluoro-2-(3-oxocyclopentyl)acetate (CAS No. 2377032-31-8)

Sodium 2,2-difluoro-2-(3-oxocyclopentyl)acetate, identified by its CAS number 2377032-31-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry. The presence of both fluoro and cyclopentyl groups in its molecular structure imparts distinct characteristics that contribute to its potential utility in the synthesis of novel therapeutic agents.

The chemical structure of Sodium 2,2-difluoro-2-(3-oxocyclopentyl)acetate can be described as a sodium salt derivative of 2,2-difluoro-2-(3-oxocyclopentyl)acetic acid. The fluoro substituents at the second carbon position play a crucial role in modulating the electronic properties of the molecule, which can influence its interactions with biological targets. On the other hand, the cyclopentyl ring provides steric hindrance and enhances metabolic stability, which are critical factors in drug design. These structural features make Sodium 2,2-difluoro-2-(3-oxocyclopentyl)acetate a promising intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. Fluorine atoms are known to increase the lipophilicity of molecules, which can facilitate their absorption and distribution within the body. Additionally, fluorine substitution can lead to increased metabolic stability by resisting hydrolysis and oxidation. Sodium 2,2-difluoro-2-(3-oxocyclopentyl)acetate leverages these advantages, making it a valuable building block for pharmaceutical researchers.

The cyclopentyl group in Sodium 2,2-difluoro-2-(3-oxocyclopentyl)acetate also contributes to its unique properties. Cycloalkyl groups are frequently incorporated into drug molecules to improve their binding affinity and selectivity. The rigid structure of the cyclopentyl ring can help stabilize the conformation of a drug molecule, ensuring better interactions with its target receptor. This feature is particularly important in the design of small-molecule drugs where precise molecular geometry is crucial for efficacy.

Recent studies have highlighted the potential applications of Sodium 2,2-difluoro-2-(3-oxocyclopentyl)acetate in the synthesis of bioactive compounds. For instance, researchers have explored its use as a precursor in the development of novel antiviral agents. The fluoro and cyclopentyl moieties provide structural motifs that are commonly found in effective antiviral drugs. By incorporating these elements into new molecular frameworks, scientists aim to discover compounds with improved potency and reduced side effects.

In addition to antiviral applications, Sodium 2,2-difluoro-2-(3-oxocyclopentyl)acetate has shown promise in the field of anticancer research. The unique combination of fluoro and cyclopentyl groups makes it a versatile intermediate for constructing complex drug candidates. Researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in cancer cell proliferation. The enhanced metabolic stability provided by the cyclopentyl ring ensures that these inhibitors remain active within the body for longer periods, improving their therapeutic efficacy.

The synthesis of Sodium 2,2-difluoro-2-(3-oxocyclopentyl)acetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms often necessitates specialized synthetic techniques to achieve high yields and purity. Despite these challenges, advancements in synthetic methodologies have made it increasingly feasible to produce fluorinated compounds on an industrial scale. This has opened up new avenues for pharmaceutical innovation using Sodium 2,2-difluoro-2-(3-oxocyclopentyl)acetate as a key intermediate.

The safety profile of Sodium 2,2-difluoro-2-(3-oxocyclopentyl)acetate is another important consideration in its application. As with any chemical compound used in pharmaceutical research, thorough toxicological studies are essential to ensure its safety for use in drug development. Preliminary studies have indicated that this compound exhibits low toxicity at relevant concentrations, making it suitable for further exploration in medicinal chemistry.

In conclusion, Sodium 2,2-difluoro-2-(3-oxocyclopentyl)acetate (CAS No. 2377032-31-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutic agents with improved pharmacokinetic properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.